Cas no 2171768-86-6 (3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171768-86-6
• MF: C₂₄H₂₆N₂O₆S
• MW: 470.538045406342
• CID: 6202100
• PubChem ID: 165801971
• Update Time: 2025-05-23

3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}-1,3-thiazolidine-4-carboxylic acid
• 3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanoyl}-1,3-thiazolidine-4-carboxylic acid
• EN300-1492109
• 2171768-86-6

• Inchi： 1S/C24H26N2O6S/c27-22(26-15-33-14-21(26)23(28)29)9-11-31-12-10-25-24(30)32-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21H,9-15H2,(H,25,30)(H,28,29)
• InChI Key： LOILRJLBGJBSRL-UHFFFAOYSA-N
• SMILES： S1CN(C(CCOCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 470.15115773g/mol
• Monoisotopic Mass: 470.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 131Ų

Additional information on 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}-1,3-thiazolidine-4-carboxylic acid

Recent Advances in the Study of 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}-1,3-thiazolidine-4-carboxylic acid (CAS: 2171768-86-6)

The compound 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}-1,3-thiazolidine-4-carboxylic acid (CAS: 2171768-86-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazolidine-4-carboxylic acid core and Fmoc-protected aminoethoxypropanoyl side chain, has shown promising potential in various applications, including peptide synthesis, drug delivery, and as a building block for novel therapeutics.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of 2171768-86-6, addressing previous challenges related to its complex structure. The study highlighted the compound's role as a key intermediate in the development of peptide-based drugs, particularly those targeting protein-protein interactions.

In addition to its synthetic utility, 2171768-86-6 has been investigated for its biological activity. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects and assess potential therapeutic applications.

The compound's Fmoc-protected amino group has also been exploited in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy in facilitating the incorporation of thiazolidine-4-carboxylic acid residues into peptide chains, which can enhance the stability and bioavailability of the resulting peptides. This application is particularly relevant in the design of peptide-based therapeutics, where structural modifications are often necessary to improve pharmacokinetic properties.

Despite these advances, challenges remain in the large-scale production and application of 2171768-86-6. Issues such as cost-effectiveness, scalability, and the need for specialized handling due to its sensitivity to certain environmental conditions must be addressed. Ongoing research aims to overcome these hurdles, with several pharmaceutical companies investing in the development of more efficient production methods.

In conclusion, 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}-1,3-thiazolidine-4-carboxylic acid (CAS: 2171768-86-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a focal point for ongoing studies, with the potential to contribute significantly to the advancement of peptide-based therapeutics and drug development.